Cas no 1217525-08-0 (2(R,S)-Hydroxy-4(2R)-2-hydroxy-2-(3-hydroxyphenyl)ethylmethylamino-4-oxo-butanoic Acid)

• Product Name: 2(R,S)-Hydroxy-4(2R)-2-hydroxy-2-(3-hydroxyphenyl)ethylmethylamino-4-oxo-butanoic Acid
• CAS No: 1217525-08-0
• MF: C₁₃H₁₇NO₆
• MW: 283.277184247971
• CID: 889713
• PubChem ID: 45039451
• Update Time: 2025-07-19

2(R,S)-Hydroxy-4(2R)-2-hydroxy-2-(3-hydroxyphenyl)ethylmethylamino-4-oxo-butanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2R,S-HYDROXY-4[[(2R)-2-HYDROXY-2-(3-HYDROXYPHENYL)ETHYL]METHYLAMINO]-4-OXO-BUTANOIC ACID
• 2-Hydroxy-4-[[(2R)-2-hydroxy-2-(3-hydroxyphenyl)ethyl]MethylaMino]-4-oxo-butanoic Acid
• 2(R,S)-Hydroxy-4[[(2R)-2-hydroxy-2-(3-hydroxyphenyl)ethyl]methylamino]-4-oxo-butanoic Acid
• 2-hydroxy-4-[[(2R)-2-hydroxy-2-(3-hydroxyphenyl)ethyl]-methylamino]-4-oxobutanoic acid
• PHA-848125
• 1217525-08-0
• 2-Hydroxy-4-{[(2R)-2-hydroxy-2-(3-hydroxyphenyl)ethyl](methyl)amino}-4-oxobutanoic acid
• DTXSID30662014
• 2(R,S)-Hydroxy-4(2R)-2-hydroxy-2-(3-hydroxyphenyl)ethylmethylamino-4-oxo-butanoic Acid

• Inchi： 1S/C13H17NO6/c1-14(12(18)6-10(16)13(19)20)7-11(17)8-3-2-4-9(15)5-8/h2-5,10-11,15-17H,6-7H2,1H3,(H,19,20)/t10?,11-/m0/s1
• InChI Key： CMWKDGIRLPFQMB-DTIOYNMSSA-N
• SMILES： O[C@H](C1C=CC=C(C=1)O)CN(C)C(CC(C(=O)O)O)=O

Computed Properties

• Exact Mass: 283.10600
• Monoisotopic Mass: 283.10558726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Melting Point: 95-97°C
• PSA: 118.30000
• LogP: -0.28040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids

Additional information on 2(R,S)-Hydroxy-4(2R)-2-hydroxy-2-(3-hydroxyphenyl)ethylmethylamino-4-oxo-butanoic Acid

2(R,S)-Hydroxy-4(2R)-2-hydroxy-2-(3-hydroxyphenyl)ethylmethylamino-4-oxo-butanoic Acid (CAS No. 1217525-08-0): An Overview

2(R,S)-Hydroxy-4(2R)-2-hydroxy-2-(3-hydroxyphenyl)ethylmethylamino-4-oxo-butanoic Acid (CAS No. 1217525-08-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of amino acids and exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2(R,S)-Hydroxy-4(2R)-2-hydroxy-2-(3-hydroxyphenyl)ethylmethylamino-4-oxo-butanoic Acid is characterized by the presence of multiple hydroxyl groups and an amino acid backbone. These functional groups contribute to its high reactivity and potential for forming stable complexes with metal ions, which can be exploited in the design of metalloenzymes and other biologically active molecules. The compound's chiral centers also play a crucial role in its biological activity, as they can influence the compound's interactions with specific protein targets.

Recent studies have highlighted the potential of 2(R,S)-Hydroxy-4(2R)-2-hydroxy-2-(3-hydroxyphenyl)ethylmethylamino-4-oxo-butanoic Acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway, has been well-documented.

In addition to its anti-inflammatory effects, 2(R,S)-Hydroxy-4(2R)-2-hydroxy-2-(3-hydroxyphenyl)ethylmethylamino-4-oxo-butanoic Acid has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves interfering with viral entry into host cells and blocking viral protein synthesis, which are critical steps in the viral life cycle.

The pharmacokinetic properties of 2(R,S)-Hydroxy-4(2R)-2-hydroxy-2-(3-hydroxyphenyl)ethylmethylamino-4-oxo-butanoic Acid have been extensively studied to optimize its therapeutic potential. Research has shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential for developing it as an oral medication. Additionally, the compound's low toxicity and high selectivity for target proteins make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2(R,S)-Hydroxy-4(2R)-2-hydroxy-2-(3-hydroxyphenyl)ethylmethylamino-4-oxo-butanoic Acid in various disease models. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients and exhibits promising therapeutic effects. These findings have paved the way for more advanced clinical trials to further investigate its potential as a novel therapeutic agent.

The synthesis of 2(R,S)-Hydroxy-4(2R)-2-hydroxy-2-(3-hydroxyphenyl)ethylmethylamino-4-oxo-butanoic Acid has been optimized using modern synthetic techniques, including chiral catalysis and asymmetric synthesis. These methods have enabled the production of high-purity compounds with consistent stereochemistry, which is crucial for ensuring reproducibility in biological studies and clinical trials.

In conclusion, 2(R,S)-Hydroxy-4(2R)-2-hydroxy-2-(3-hydroxyphenyl)ethylmethylamino-4-oxo-butanoic Acid (CAS No. 1217525-08-0) represents a promising molecule with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a significant role in advancing medical treatments for various diseases.